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Introduction

Nepheline syenites are a group of silica-undersaturated intrusive igneous rocks primarily
composed of nepheline and alkali feldspar.[1][2] Their formation is often associated with
continental rift zones, intraplate hotspots, and post-orogenic extensional settings.[3] The
precise dating of nepheline syenite intrusions is crucial for understanding the timing of alkaline
magmatism, tectonic events, and the formation of associated rare earth element (REE) and
other mineral deposits.[4][5] This document provides detailed application notes and
experimental protocols for the geochronological dating of nepheline syenite intrusions,

tailored for researchers in the geological and material sciences.

Key Geochronological Dating Methods

Several radiometric dating techniques are commonly employed to determine the emplacement
age of nepheline syenite intrusions. The choice of method depends on the mineralogy of the
rock, the expected age, and the specific geological questions being addressed. The most
frequently used methods include Uranium-Lead (U-Pb), Argon-Argon (Ar-Ar), Rubidium-
Strontium (Rb-Sr), and Samarium-Neodymium (Sm-Nd) dating.
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Data Summary: Geochronological Ages of Nepheline
Syenite Intrusions

The following tables summarize quantitative age data from various nepheline syenite
intrusions worldwide, categorized by the dating method used.

Table 1: U-Pb Geochronology of Nepheline Syenites
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Location

Mineral Dated

Age (Ma)

Analytical
Method

Reference

Rengali
Province,

eastern India

Zircon

1322+ 8

LA-ICP-MS

[6]

Massif Central,

France

Zircon

956 + 11 kyr

LA-ICP-MS

[7]

Seiland
Magmatic
Province,

Norway

Zircon

531+2

Not Specified

[8]

Seiland
Magmatic
Province,

Norway

Zircon

523 +2

Not Specified

(8]

Berdyaush
pluton, South

Urals

Zircon

1332 + 37

Not Specified

El

Ditrau Alkaline

Massif, Romania

Zircon

2324 £33

in situ U-Pb

[10]

Ditrau Alkaline

Massif, Romania

Titanite

225327

in situ U-Pb

[10]

Ditrau Alkaline

Massif, Romania

Zircon

230.6+2.4

in situ U-Pb

[10]

El Jordan,
Guaviare,

Colombia

Zircon

Neoproterozoic-

Cambrian

LA-ICP-MS

[11]

Table 2: Ar-Ar Geochronology of Nepheline Syenites and Associated Alkaline Rocks
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. . Analytical
Location Mineral Dated Age (Ma) Reference
Method
Serra Negra, o
] Biotite 83.6+£25 K-Ar [12]
Brazil
Serra Negra, o
) Biotite 83.8+£25 K-Ar [12]
Brazil
Ditrau Alkaline )
) ) Amphibole 238.6 £8.9 K-Ar [10]
Massif, Romania
Ditrau Alkaline o
) ) Biotite 196.3+7.4 K-Ar [10]
Massif, Romania
Etinde, .
Nephelinite 0.572 £ 0.032 Ar-Ar [13]
Cameroon
Etinde, o
Nephelinite 0.5152 + 0.0073 Ar-Ar [13]
Cameroon
Burpala Massif, )
] Phlogopite 3014 40Ar/39Ar [14]
Russia
Burpala Massif, )
) Amphibole 298+ 4 40Ar/39Ar [14]
Russia
Pocos de )
] Phlogopite 87.1+£0.5 40Ar/39Ar [15]
Caldas, Brazil
Pocos de )
) Phlogopite 86.6 £ 0.5 40Ar/39Ar [15]
Caldas, Brazil

Table 3: Rb-Sr Geochronology of Nepheline Syenites
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Location Material Dated Age (Ma) Initial 8’Sr/®¢Sr  Reference

Lackner Lake

0.70282 +

Complex, Whole-rock 1078+ 7 [16]
0.00011

Canada

Sivamalai

alkaline complex,  Whole-rock 623 £ 21 0.70376 + 14 [17]

India

Straumsvola

Whole-rock
complex, 171+4.4 0.7075 £ 0.0032 [18]
) (dykes)

Antarctica

Cho Don

complex, Not Specified ~233 Not Specified [3]

Vietnam

Table 4: Sm-Nd Geochronology of Nepheline Syenites

) . Initial *43Nd/

Location Material Dated  Age (Ma) 1aaNg Reference
Whole-rock,

Berdyaush
Feldspar + - N

pluton, South ) Not specified Not specified [9]
Nepheline,

Urals )
Amphibole

llimaussaq Layered

complex, nepheline Not specified Not specified [19][20]

Greenland syenites

Experimental Protocols

Detailed methodologies for the key geochronological dating techniques are provided below.
These protocols are generalized and may require optimization based on the specific
mineralogy and expected age of the sample.
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U-Pb Zircon Geochronology by LA-ICP-MS

Principle: This method is based on the radioactive decay of uranium isotopes (238U and 23>U) to
stable lead isotopes (2°°Pb and 2°7Pb, respectively) within the crystal lattice of zircon (ZrSiOa).
Zircon readily incorporates uranium upon crystallization but excludes lead, making it an
excellent geochronometer.

Protocol:

e Sample Preparation:

[¢]

Crush and sieve the nepheline syenite sample.

Separate heavy minerals using a Wilfley table and heavy liquids (e.g., methylene iodide).

[e]

(¢]

Isolate zircon crystals using a Frantz magnetic separator.

[¢]

Hand-pick pristine, inclusion-free zircon grains under a binocular microscope.

Mount the selected zircons in an epoxy resin disc and polish to expose their centers.

[¢]

Clean the mount in an ultrasonic bath with dilute nitric acid and deionized water.

[e]

e Cathodoluminescence (CL) Imaging:

o Image the polished zircon grains using a scanning electron microscope equipped with a
CL detector to reveal internal structures, such as zoning and inherited cores. This helps in
selecting suitable spots for laser ablation.

e LA-ICP-MS Analysis:

[¢]

Place the zircon mount in the laser ablation sample cell.

o

Select ablation spots on the CL images, avoiding cracks, inclusions, and inherited cores.

Ablate the selected spots using a focused laser beam (e.g., 193 nm ArF excimer laser).

[e]

o

Transport the ablated aerosol in a carrier gas (e.g., He) to the inductively coupled plasma
mass spectrometer (ICP-MS).
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o Measure the isotopic ratios of U and Pb.

o Use a standard zircon of known age (e.g., PleSovice, 94ZT) for calibration and quality
control.

» Data Processing:
o Correct for instrumental mass bias and laser-induced elemental fractionation.
o Calculate the 206Pb/238U and 207Pb/235U ratios and their corresponding ages.

o Plot the data on a concordia diagram to assess concordance and determine the
crystallization age.[9]

40Ar/39Ar Geochronology

Principle: This method is a refinement of the K-Ar dating technique and is based on the
radioactive decay of 40K to 40Ar. The sample is irradiated with neutrons to convert a known
fraction of 39K to 39Ar. The age is then calculated from the ratio of radiogenic 40Ar to the
reactor-produced 39Ar. This method is commonly applied to potassium-bearing minerals such
as biotite, amphibole, and feldspar.

Protocol:
e Mineral Separation:
o Crush and sieve the nepheline syenite sample.

o Separate the target mineral (e.g., biotite, amphibole) using magnetic and heavy liquid
separation techniques.

o Hand-pick pure mineral grains under a binocular microscope.
e Irradiation:

o Wrap the mineral separates in aluminum foil packets.
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o Load the packets into an irradiation canister along with a neutron fluence monitor of known
age (e.g., Fish Canyon Tuff sanidine).

o Irradiate the canister in a nuclear reactor for a specified duration.

o Gas Extraction and Analysis:

[e]

After a cooling period, load the irradiated samples into a high-vacuum gas extraction line.

o

Heat the sample in steps (step-heating) or melt it in a single step (total fusion) using a
laser or a resistance furnace to release the argon gas.

o

Purify the extracted gas using getters to remove active gases (e.g., COz, H20, N2).

[¢]

Analyze the isotopic composition of the purified argon (40Ar, 39Ar, 38Ar, 37Ar, 36Ar) using
a noble gas mass spectrometer.

» Data Processing:

o Correct the measured isotope ratios for atmospheric argon contamination, interfering
isotopes produced during irradiation, and radioactive decay of 37Ar and 39Ar since
irradiation.

o Calculate an age for each temperature step in a step-heating experiment.

o Plot the data on an age spectrum diagram (plateau age) and an isochron diagram
(isochron age). A plateau is defined by three or more contiguous steps with statistically
indistinguishable ages, representing the crystallization age.

Rb-Sr Geochronology

Principle: The Rb-Sr dating method is based on the beta decay of 87Rb to 87Sr with a half-life
of approximately 48.8 billion years. This method is often applied to whole-rock samples of a
cogenetic suite of rocks or to individual minerals with varying Rb/Sr ratios.

Protocol:

e Sample Selection and Preparation:
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o Collect a suite of whole-rock samples from the nepheline syenite intrusion that are
inferred to be cogenetic and have a range of Rb/Sr ratios.

o Crush the samples to a fine powder in a clean environment to avoid contamination.

o Chemical Separation:
o Dissolve a precisely weighed aliquot of the rock powder in a mixture of HF and HNO:s.
o Use ion-exchange chromatography to separate Rb and Sr from other elements.

e |sotopic Analysis:

o Analyze the isotopic compositions of Rb and Sr using a thermal ionization mass
spectrometer (TIMS).

o Measure the 87Rb/86Sr and 87Sr/86Sr ratios for each sample.
» Data Processing:
o Plot the 87Sr/86Sr ratios against the 87Rb/86Sr ratios on an isochron diagram.

o If the samples are cogenetic and have remained a closed system, the data points will form
a straight line (an isochron).

o The age of the intrusion is calculated from the slope of the isochron, and the initial
87Sr/86Sr ratio is determined from the y-intercept.[16]

Sm-Nd Geochronology

Principle: This dating technique relies on the alpha decay of 147Sm to 143Nd, with a half-life of
about 106 billion years.[21] Sm and Nd are rare earth elements and are relatively immobile
during weathering and low-grade metamorphism, making this system robust for dating ancient
rocks.[22]

Protocol:

e Sample Preparation:
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o Prepare whole-rock powders or mineral separates as described for the Rb-Sr method.

e Chemical Separation:
o Dissolve the sample powder in a mixture of HF and HNO:s.

o Perform a two-stage ion-exchange chromatography process to first separate the rare earth
elements as a group and then to separate Sm and Nd from each other.

* |sotopic Analysis:
o Analyze the isotopic compositions of Sm and Nd using a TIMS.
o Measure the 147Sm/144Nd and 143Nd/144Nd ratios for each sample.
» Data Processing:
o Plot the 143Nd/144Nd ratios against the 147Sm/144Nd ratios on an isochron diagram.

o The age is determined from the slope of the resulting isochron, and the initial
143Nd/144Nd ratio is given by the y-intercept. This initial ratio provides information about
the mantle source from which the magma was derived.[22]

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the described geochronological
dating methods.
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Caption: General workflow for geochronological dating of nepheline syenites.
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Caption: Logical relationship from magma genesis to geological interpretation.

Conclusion

The geochronological dating of nepheline syenite intrusions provides fundamental data for a
wide range of geological and economic studies. The application of multiple dating methods to
different minerals and whole-rock samples can yield a comprehensive understanding of the
emplacement history and subsequent thermal evolution of these alkaline igneous bodies. The
protocols and data presented here serve as a valuable resource for researchers planning and
executing geochronological studies on nepheline syenites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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